1-(2-Amino-3-methoxyphenyl)ethanone

• IUPAC Name: 1-(2-amino-3-methoxyphenyl)ethanone
• InChI: InChI=1S/C9H11NO2/c1-6(11)7-4-3-5-8(12-2)9(7)10/h3-5H,10H2,1-2H3
• InChI Key: RHVYWYRETWKHDC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC=C1)OC)N
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID20546814
• Molecular Weight: 165.19 g/mol
• CAS RN: 42465-54-3

Description

1-(2-Amino-3-methoxyphenyl)ethanone is a chemical compound with the molecular formula C9H11NO2. It has a molecular weight of 165.189 Da.

Molecular Structure Analysis

The InChI code for 1-(2-Amino-3-methoxyphenyl)ethanone is 1S/C9H11NO2/c1-6(11)7-4-3-5-8(12-2)9(7)10/h3-5H,10H2,1-2H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

1-(2-Amino-3-methoxyphenyl)ethanone is a solid at room temperature. It has a density of 1.1±0.1 g/cm3. The boiling point is 277.2±20.0 °C at 760 mmHg.

Scientific Research Applications

Food Flavoring and Fragrance

“1-(2-Amino-3-methoxyphenyl)ethanone”, also known as acetanisole, is used as a flavoring agent in food due to its sweet, vanilla-like aroma. .

Cigarette Additive

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Synthesis of Coumarin Derivatives

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Chiral Selective Synthesis

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Material Safety Data Sheets (MSDS)

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Molecular Simulations

The chemical structure of 1-(2-Amino-3-methoxyphenyl)ethanone is used in molecular simulations to understand its interactions and properties better. .

Safety and Hazards

Safety information for 1-(2-Amino-3-methoxyphenyl)ethanone indicates that it may cause skin and eye irritation, and may also cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing hands thoroughly after handling, and using only in a well-ventilated area.

Synthesis routes and methods

Procedure details

Under an atmosphere of nitrogen, methyl iodide (1.35 g, 10 mmol) and potassium carbonate (4.39 g, 320 mmol) were added to a solution of 2′-amino-3′-hydroxyacetophenone (960 mg, 6 mmol, TCI Europe) in DMF (6 ml). The reaction mixture was stirred for 1 h at r.t., during which time the color of the mixture changed from light brown to dark green. The mixture was then worked up by extraction with H2O/ethyl acetate, drying of the organic phase (Na2SO4), and evaporation of solvent. The title compound (960 mg, 92%) was isolated from the residue by column chromatography (silica gel, heptan/ethyl acetate=100/0-70/30).